Cas no 1849248-31-2 (5-(Propan-2-yl)-1,3-oxazole-4-carboxamide)

5-(Propan-2-yl)-1,3-oxazole-4-carboxamide structure
1849248-31-2 structure
Product Name:5-(Propan-2-yl)-1,3-oxazole-4-carboxamide
CAS No:1849248-31-2
MF:C7H10N2O2
MW:154.166501522064
CID:5690080
PubChem ID:90105487
Update Time:2023-10-13

5-(Propan-2-yl)-1,3-oxazole-4-carboxamide Chemical and Physical Properties

Names and Identifiers

    • 1849248-31-2
    • SCHEMBL15652808
    • EN300-1084891
    • 5-(Propan-2-yl)-1,3-oxazole-4-carboxamide
    • 4-Oxazolecarboxamide, 5-(1-methylethyl)-
    • Inchi: 1S/C7H10N2O2/c1-4(2)6-5(7(8)10)9-3-11-6/h3-4H,1-2H3,(H2,8,10)
    • InChI Key: KKPVVEOWEINFEG-UHFFFAOYSA-N
    • SMILES: O1C=NC(C(N)=O)=C1C(C)C

Computed Properties

  • Exact Mass: 154.074227566g/mol
  • Monoisotopic Mass: 154.074227566g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 2
  • Complexity: 159
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.7
  • Topological Polar Surface Area: 69.1Ų

Experimental Properties

  • Density: 1.148±0.06 g/cm3(Predicted)
  • Boiling Point: 276.6±28.0 °C(Predicted)
  • pka: 14.66±0.50(Predicted)

5-(Propan-2-yl)-1,3-oxazole-4-carboxamide Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1084891-0.05g
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1849248-31-2 95%
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Enamine
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Enamine
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